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1,3-Dimethyl-7-[4-(2-nitroimidazol-1-yl)butyl]purine-2,6-dione 1,3-Dimethyl-7-[4-(2-nitroimidazol-1-yl)butyl]purine-2,6-dione
Brand Name: Vulcanchem
CAS No.: 137046-51-6
VCID: VC21170630
InChI: InChI=1S/C14H17N7O4/c1-17-11-10(12(22)18(2)14(17)23)20(9-16-11)7-4-3-6-19-8-5-15-13(19)21(24)25/h5,8-9H,3-4,6-7H2,1-2H3
SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCCN3C=CN=C3[N+](=O)[O-]
Molecular Formula: C14H17N7O4
Molecular Weight: 347.33 g/mol

1,3-Dimethyl-7-[4-(2-nitroimidazol-1-yl)butyl]purine-2,6-dione

CAS No.: 137046-51-6

Cat. No.: VC21170630

Molecular Formula: C14H17N7O4

Molecular Weight: 347.33 g/mol

* For research use only. Not for human or veterinary use.

1,3-Dimethyl-7-[4-(2-nitroimidazol-1-yl)butyl]purine-2,6-dione - 137046-51-6

Specification

CAS No. 137046-51-6
Molecular Formula C14H17N7O4
Molecular Weight 347.33 g/mol
IUPAC Name 1,3-dimethyl-7-[4-(2-nitroimidazol-1-yl)butyl]purine-2,6-dione
Standard InChI InChI=1S/C14H17N7O4/c1-17-11-10(12(22)18(2)14(17)23)20(9-16-11)7-4-3-6-19-8-5-15-13(19)21(24)25/h5,8-9H,3-4,6-7H2,1-2H3
Standard InChI Key WMZHJZFCFREAFU-UHFFFAOYSA-N
SMILES CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCCN3C=CN=C3[N+](=O)[O-]
Canonical SMILES CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCCN3C=CN=C3[N+](=O)[O-]

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